![molecular formula C23H25ClN4O2S B3400135 3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine CAS No. 1040655-27-3](/img/structure/B3400135.png)
3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine
Overview
Description
3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a pyridazine-based compound that has been synthesized and studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine is not well understood. However, it is believed to act by inhibiting key enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine has significant biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve neurological function.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine is its high potency and selectivity. It has been found to exhibit significant activity against a range of diseases at low concentrations. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of the compound's mechanism of action, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate the compound's safety and efficacy in vivo, which could pave the way for its development as a clinical drug.
Scientific Research Applications
3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity against a range of diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
3-[(4-chlorophenyl)methylsulfonyl]-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25ClN4O2S/c1-17-3-4-18(2)21(15-17)27-11-13-28(14-12-27)22-9-10-23(26-25-22)31(29,30)16-19-5-7-20(24)8-6-19/h3-10,15H,11-14,16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADUAUSUIZAIBHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NN=C(C=C3)S(=O)(=O)CC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25ClN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-Chlorobenzyl)sulfonyl)-6-(4-(2,5-dimethylphenyl)piperazin-1-yl)pyridazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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